molecular formula C24H28O8 B1620777 4',4''(5'')-Diacetyldibenzo-18-crown-6 CAS No. 68817-65-2

4',4''(5'')-Diacetyldibenzo-18-crown-6

Cat. No.: B1620777
CAS No.: 68817-65-2
M. Wt: 444.5 g/mol
InChI Key: HPAWAIFDXKBZGU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4',4''(5'')-Diacetyldibenzo-18-crown-6 is a derivative of dibenzo-18-crown-6 (DB18C6), a macrocyclic polyether with two benzene rings fused to an 18-membered crown ether backbone. The acetyl groups (-COCH₃) at the 4',4''(5'') positions enhance its electron-withdrawing character and modulate its ion-binding selectivity. Synthesized via Grignard reactions of 4',4''-diiodo-DB18C6 with acetic acid derivatives, this compound exhibits yields dependent on the carbonyl source: ethyl acetate (22%), acetic anhydride (37%), and acetic acid chloride (48%) . Its structure is confirmed by NMR spectroscopy, with O-CH₂ protons appearing at 4.00–4.23 ppm and ¹³C-NMR aligning with theoretical predictions .

Properties

CAS No.

68817-65-2

Molecular Formula

C24H28O8

Molecular Weight

444.5 g/mol

IUPAC Name

1-(24-acetyl-2,5,8,15,18,21-hexaoxatricyclo[20.4.0.09,14]hexacosa-1(22),9(14),10,12,23,25-hexaen-11-yl)ethanone

InChI

InChI=1S/C24H28O8/c1-17(25)19-3-5-21-23(15-19)31-13-9-27-8-12-30-22-6-4-20(18(2)26)16-24(22)32-14-10-28-7-11-29-21/h3-6,15-16H,7-14H2,1-2H3

InChI Key

HPAWAIFDXKBZGU-UHFFFAOYSA-N

SMILES

CC(=O)C1=CC2=C(C=C1)OCCOCCOC3=C(C=CC(=C3)C(=O)C)OCCOCCO2

Canonical SMILES

CC(=O)C1=CC2=C(C=C1)OCCOCCOC3=C(C=CC(=C3)C(=O)C)OCCOCCO2

Origin of Product

United States

Comparison with Similar Compounds

Comparative Analysis with Analogous Compounds

Substituent Effects on Reactivity and Selectivity

Di-tert-Butyl Derivatives
  • 4',4''(5'')-Di-tert-butyldibenzo-18-crown-6 (CAS 29471-17-8): The tert-butyl groups increase lipophilicity, making it suitable for strontium extraction from nitric acid media in nuclear waste analysis .
  • 4',4"(5")-Di-tert-butyldicyclohexano-18-crown-6 (CAS 223719-29-7): Cyclohexano rings further enhance hydrophobicity, improving strontium selectivity over the non-alkylated analogue .
  • Comparison : Acetylated DB18C6 lacks the extreme lipophilicity of tert-butyl derivatives, favoring applications in polar solvents or membrane transport studies.
Amino and Hydroxy Derivatives
  • 4'-Aminodibenzo-18-crown-6: The amino group (-NH₂) enables functionalization for biological studies, such as protein interactions and ion transport .
  • cis/trans-Dihydroxy-DB18C6 : Hydroxyl groups (-OH) facilitate cross-linking in polymer matrices, contrasting with the acetylated compound’s role in small-molecule coordination .
Formyl and Valeryl Derivatives
  • 4',4''-Diformyldibenzo-18-crown-6 : The aldehyde group (-CHO) offers reactivity for Schiff base formation, useful in sensor design .

Structural and Conformational Differences

  • DB18C6 vs. 18-Crown-6 (18C6): DB18C6’s non-planar conformation, stabilized by intramolecular hydrogen bonds, allows enantiomer formation, unlike the planar 18C6. Acetylation preserves this conformation, as shown by G3MP2-level computational studies .
  • Acetyl vs. Formyl Substituents : Acetyl groups reduce cavity polarity compared to formyl derivatives, impacting cation-π interactions with alkali metals like K⁺ .

Q & A

What are the common synthetic routes for 4',4''(5'')-Diacetyldibenzo-18-crown-6, and what yields are typically achieved?

Basic
The primary synthetic route involves Grignard reactions of 4',4''-diiododibenzo-18-crown-6 with acylating agents (ethyl acetate, acetic anhydride, or acetyl chloride) in an inert argon atmosphere. The yields vary significantly depending on the reactivity of the acylating agent:

  • Ethyl acetate : 22% yield
  • Acetic anhydride : 37% yield
  • Acetyl chloride : 48% yield

The reaction produces tertiary alcohols and oxidation by-products, necessitating purification via chromatography or recrystallization. Optimal conditions include strict anhydrous environments and stoichiometric control to suppress side reactions .

What spectroscopic techniques are used to confirm the structure of 4',4''(5'')-Diacetyldibenzo-18-crown-6?

Basic
Structural validation relies on ¹H-NMR , ¹³C-NMR , and IR spectroscopy :

  • ¹H-NMR : Crown ether protons (O–CH₂) resonate at 4.00–4.23 ppm, while acetyl groups show signals near 2.3–2.5 ppm.
  • ¹³C-NMR : Carbonyl carbons (C=O) appear at ~205–210 ppm, with aromatic carbons in the 110–150 ppm range.
  • IR : Strong C=O stretching vibrations at ~1700 cm⁻¹ confirm acetylation.

Minor spectral discrepancies (e.g., proton signal shifts) arise from solvent interactions or molecular spatial arrangements, which are resolved by comparing experimental and computational spectra .

How does the reactivity of acylating agents influence the yield of 4',4''(5'')-Diacetyldibenzo-18-crown-6 in Grignard reactions?

Advanced
The reactivity order—ester < anhydride < acid chloride —stems from differences in electrophilicity and steric hindrance. Acetyl chloride, being the most electrophilic, achieves the highest yield (48%) due to faster nucleophilic attack by the Grignard reagent. In contrast, ethyl acetate’s lower reactivity and steric bulk result in a 22% yield. Quantum-chemical calculations reveal that acylating agents with planar geometry (e.g., acetyl chloride) facilitate smoother transition states, whereas bulky esters hinder reagent accessibility .

What are the primary sources of spectral discrepancies in NMR analysis, and how can they be addressed?

Advanced
Spectral variations in ¹H/¹³C-NMR arise from:

  • Solvent effects : Polar solvents (e.g., CDCl₃ vs. DMSO-d₆) induce shifts in proton environments.
  • Conformational dynamics : Flexibility of the crown ether ring causes signal splitting.
  • Intermolecular interactions : Hydrogen bonding with residual moisture or counterions alters chemical shifts.

Mitigation strategies include:

  • Using deuterated solvents with low polarity (e.g., CDCl₃).
  • Conducting variable-temperature NMR to "freeze" conformational changes.
  • Validating assignments via quantum-chemical simulations (e.g., DFT) to match experimental spectra .

How can by-product formation (e.g., tertiary alcohols) be minimized during synthesis?

Advanced
Tertiary alcohols form via over-addition of Grignard reagents to acetyl groups. Key strategies to suppress this include:

  • Controlled reagent addition : Slow, dropwise addition of the Grignard reagent to avoid excess.
  • Low-temperature reactions : Conducting reactions at –20°C to –40°C reduces side-reaction kinetics.
  • Catalytic additives : Introducing Lewis acids (e.g., BF₃·OEt₂) to stabilize intermediates and direct selectivity.

Post-synthesis, column chromatography with silica gel (hexane/ethyl acetate gradient) effectively isolates the target compound .

How do computational methods support the structural validation of 4',4''(5'')-Diacetyldibenzo-18-crown-6?

Advanced
Quantum-chemical calculations (e.g., DFT or Hartree-Fock methods) predict NMR chemical shifts and IR vibrational modes, which are compared to experimental data. For example:

  • Computed ¹³C-NMR shifts for carbonyl carbons align within 2–3 ppm of experimental values.
  • IR simulations reproduce C=O stretching frequencies with >95% accuracy.

Discrepancies between computed and observed spectra highlight conformational flexibility or solvent effects, guiding iterative refinements in structural assignments .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.